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Compound of Interest

Compound Name: Dicyclohexano-18-crown-6

Cat. No.: B099776

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the
utilization of dicyclohexano-18-crown-6 (DCH18C6) in various isotope separation techniques.
The unique macrocyclic structure of DCH18C6 allows for selective complexation with specific
cations, enabling the separation of isotopes of elements such as strontium, lithium, calcium,
and zinc. The following sections detail the principles, experimental procedures, and quantitative
data associated with these applications.

Solvent Extraction for Isotope Separation

Solvent extraction, or liquid-liquid extraction (LLE), is a widely employed technique for isotope
separation using DCH18C6. This method relies on the differential partitioning of isotopic
species between two immiscible liquid phases. The crown ether, dissolved in an organic
solvent, selectively complexes with one isotope over another, leading to its enrichment in the
organic phase.

Application: Strontium Isotope Separation from Nitric
Acid Medium

DCH18C6 demonstrates high efficiency in extracting strontium ions from nitric acid solutions, a
process relevant to nuclear waste management and the production of medical radioisotopes.
The extraction efficiency is influenced by factors such as the concentration of nitric acid, the
choice of organic diluent, and the temperature.
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Quantitative Data for Strontium Extraction

Parameter Value Conditions

Reference

0.1 M DCH18C6 in

Maximum Extraction 1,1,2,2-

. ~92% [1]
Efficiency tetrachloroethane, 1 M

HNOs3

Back Extraction Using deionized water

o ~99.56 + 1.7% o [2]
Efficiency as stripping agent
Extraction )

10 minutes - [2]

Equilibration Time

Stoichiometric Ratio 11 c(DCH18C6) =8 o
(Srz+:DCH18C6) ' mmol/L
Stoichiometric Ratio 91 c(DCH18C6) < 8 ]
(Srz+:DCH18C6) ' mmol/L

Experimental Protocol: Solvent Extraction of Strontium Isotopes

This protocol outlines the procedure for the selective extraction of strontium isotopes from an

aqueous nitric acid solution using DCH18C6.

Materials:

e Dicyclohexano-18-crown-6 (DCH18C6)

e 1,12 2-tetrachloroethane (or other suitable organic diluent like n-octanol and acetylene

tetrachloride mixture)[3]

 Nitric acid (HNO3), various concentrations (e.g., 1 M)

e Agueous solution containing strontium isotopes

e Deionized water

e Separatory funnels
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e Mechanical shaker
¢ Inductively Coupled Plasma Mass Spectrometer (ICP-MS) for isotopic analysis
Procedure:

o Organic Phase Preparation: Prepare a 0.1 M solution of DCH18C6 in 1,1,2,2-
tetrachloroethane.

e Aqueous Phase Preparation: Prepare an aqueous solution containing the strontium isotopes
of interest in 1 M nitric acid.

o Extraction:
o In a separatory funnel, combine equal volumes of the organic and aqueous phases.

o Shake the mixture vigorously for 10 minutes at a controlled temperature to reach
equilibrium.[2]

o Allow the phases to separate completely.
o Phase Separation: Carefully separate the aqueous and organic phases.

e Back Extraction (Stripping):

[e]

Transfer the organic phase containing the strontium-crown ether complex to a clean
separatory funnel.

o Add an equal volume of deionized water to the organic phase.

o Shake the mixture for a sufficient time to transfer the strontium ions back to the aqueous
phase.

o Separate the agueous phase (strip solution) containing the enriched strontium isotopes.
For nearly 100% recovery, this step can be repeated three times.[1]

e Analysis:
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o Analyze the isotopic composition of the initial agueous solution, the depleted aqueous
phase, and the strip solution using ICP-MS to determine the separation factor.

Experimental Workflow for Strontium Solvent Extraction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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